Cas no 915921-51-6 (1-(2-Methoxyethyl)piperidin-3-ylmethanol)

• Product Name: 1-(2-Methoxyethyl)piperidin-3-ylmethanol
• CAS No: 915921-51-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD08691505
• CID: 1076185
• PubChem ID: 329775726
• Update Time: 2025-05-26

1-(2-Methoxyethyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-Methoxyethyl)piperidin-3-yl)methanol
• [1-(2-Methoxyethyl)piperidin-3-yl]methanol
• [1-(2-methoxyethyl)piperidin-3-yl]methanol(SALTDATA: FREE)
• 1-(2-METHOXYETHYL)PIPERIDIN-3-YL]METHANOL
• CHEMBRDG-BB 4010738
• 1-(2-Methoxyethyl)piperidin-3-ylmethanol

• MDL： MFCD08691505
• Inchi： 1S/C9H19NO2/c1-12-6-5-10-4-2-3-9(7-10)8-11/h9,11H,2-8H2,1H3
• InChI Key： WQIIVOMLZRWTBB-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CCOC)C1

Computed Properties

• Exact Mass: 173.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 32.70000
• LogP: 0.27500

1-(2-Methoxyethyl)piperidin-3-ylmethanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2-Methoxyethyl)piperidin-3-ylmethanol

Research Briefing on 1-(2-Methoxyethyl)piperidin-3-ylmethanol (CAS: 915921-51-6) in Chemical Biology and Pharmaceutical Applications

1-(2-Methoxyethyl)piperidin-3-ylmethanol (CAS: 915921-51-6) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have highlighted its relevance in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

The structural motif of 1-(2-Methoxyethyl)piperidin-3-ylmethanol, which combines a piperidine ring with a methoxyethyl side chain and a hydroxymethyl group, offers a promising scaffold for drug design. This configuration allows for interactions with various biological targets, including receptors and enzymes, making it a valuable candidate for medicinal chemistry applications. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, as well as exploring its derivatives for enhanced bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of 1-(2-Methoxyethyl)piperidin-3-ylmethanol and its derivatives. The study revealed that the compound exhibits favorable blood-brain barrier (BBB) penetration, suggesting its potential utility in CNS-targeted therapies. Additionally, the compound demonstrated moderate metabolic stability, which could be further optimized through structural modifications. These findings underscore the importance of this molecule in the development of new CNS drugs.

Another area of interest is the application of 1-(2-Methoxyethyl)piperidin-3-ylmethanol in the synthesis of antiviral agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a key intermediate in the preparation of novel inhibitors targeting viral proteases. The researchers noted that the hydroxymethyl group of the compound facilitated the introduction of additional functional groups, enabling the creation of potent antiviral candidates with improved selectivity and efficacy.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 1-(2-Methoxyethyl)piperidin-3-ylmethanol-based therapeutics. Issues such as scalability, cost-effectiveness, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 1-(2-Methoxyethyl)piperidin-3-ylmethanol (CAS: 915921-51-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Ongoing studies are expected to provide deeper insights into its pharmacological properties and expand its utility in addressing unmet medical needs.